N-(3-chloro-4-fluorophenyl)-2-(N-methylsulfonyl-4-propan-2-ylanilino)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-(N-methylsulfonyl-4-propan-2-ylanilino)acetamide
• InChI: InChI=1S/C18H20ClFN2O3S/c1-12(2)13-4-7-15(8-5-13)22(26(3,24)25)11-18(23)21-14-6-9-17(20)16(19)10-14/h4-10,12H,11H2,1-3H3,(H,21,23)
• InChI Key: RDGDBYOCJOLEJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N(CC(=O)NC2=CC(=C(C=C2)F)Cl)S(=O)(=O)C
• Molecular Formula: C18H20ClFN2O3S
• Molecular Weight: 398.9 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-(N-methylsulfonyl-4-propan-2-ylanilino)acetamide: is a synthetic organic compound that belongs to the class of acetamides This compound is characterized by the presence of a chloro-fluoro-substituted phenyl ring, a methylsulfonyl group, and a propan-2-yl-substituted aniline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-chloro-4-fluorophenyl)-2-(N-methylsulfonyl-4-propan-2-ylanilino)acetamide typically involves multiple steps:

Formation of the Intermediate: The initial step involves the reaction of 3-chloro-4-fluoroaniline with a suitable acylating agent to form an intermediate compound.

Sulfonylation: The intermediate is then subjected to sulfonylation using methylsulfonyl chloride in the presence of a base such as triethylamine.

Coupling Reaction: The sulfonylated intermediate is then coupled with 4-propan-2-ylaniline under appropriate conditions to yield the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve:

Batch Processing: Utilizing large-scale reactors to carry out the multi-step synthesis.

Continuous Flow Chemistry: Employing continuous flow reactors to enhance reaction efficiency and yield.

Purification: Techniques such as recrystallization, chromatography, and distillation are used to purify the final product.

Chemical Reactions Analysis

Types of Reactions

N-(3-chloro-4-fluorophenyl)-2-(N-methylsulfonyl-4-propan-2-ylanilino)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chloro and fluoro groups on the phenyl ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-2-(N-methylsulfonyl-4-propan-2-ylanilino)acetamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-fluorophenyl)-2-(N-methylsulfonyl-4-propan-2-ylanilino)acetamide involves:

Molecular Targets: The compound may interact with specific enzymes or receptors in biological systems.

Pathways Involved: It may modulate signaling pathways related to inflammation, cell proliferation, or apoptosis.

Comparison with Similar Compounds

Similar Compounds

• N-(3-chloro-4-fluorophenyl)-2-(N-methylsulfonyl-4-propylamino)acetamide
• N-(3-chloro-4-fluorophenyl)-2-(N-methylsulfonyl-4-ethylamino)acetamide

Uniqueness

N-(3-chloro-4-fluorophenyl)-2-(N-methylsulfonyl-4-propan-2-ylanilino)acetamide is unique due to its specific substitution pattern on the phenyl ring and the presence of both methylsulfonyl and propan-2-yl groups. This unique structure may confer distinct chemical and biological properties compared to similar compounds.